Cas no 1211517-76-8 (3-Bromo-5-fluoro-4-methylpyridine)

• Product Name: 3-Bromo-5-fluoro-4-methylpyridine
• CAS No: 1211517-76-8
• MF: C₆H₅BrFN
• MW: 190.01300406456
• MDL: MFCD18257616
• CID: 1037417
• PubChem ID: 66685263
• Update Time: 2025-06-09

3-Bromo-5-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-methylpyridine
• 3-BroMo-5fluoro-4-Methylpyridine
• AK110127
• XLELTAPOTWVYLE-UHFFFAOYSA-N
• 3-bromo-5-fluoro-4-methyl-pyridine
• 3-bromo-5-fluoro-4-methyl pyridine
• TRA0052581
• FCH1183091
• AB74995
• AM806620
• SY021667
• ST2404959
• AB0053503
• AX8212563
• DTXSID50735572
• DB-366217
• CS-W006965
• SCHEMBL433998
• DS-4519
• AKOS016008837
• DB-339232
• 1211517-76-8
• EN300-304112
• MFCD18257616
• A891926

• MDL： MFCD18257616
• Inchi： 1S/C6H5BrFN/c1-4-5(7)2-9-3-6(4)8/h2-3H,1H3
• InChI Key： XLELTAPOTWVYLE-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1C)F

Computed Properties

• Exact Mass: 188.95900
• Monoisotopic Mass: 188.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.592±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 183.5±35.0 ºC (760 Torr),
• Flash Point: 64.8±25.9 ºC,
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 12.89000
• LogP: 2.29160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-5-fluoro-4-methylpyridine

Recent Advances in the Application of 3-Bromo-5-fluoro-4-methylpyridine (CAS: 1211517-76-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-5-fluoro-4-methylpyridine (CAS: 1211517-76-8) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound serves as a crucial building block in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and agrochemicals. The unique electronic properties imparted by the bromo and fluoro substituents, combined with the methyl group's steric effects, make this compound particularly valuable for structure-activity relationship (SAR) studies and drug design.

Recent studies have highlighted the role of 3-Bromo-5-fluoro-4-methylpyridine in the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The compound's ability to undergo efficient palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has enabled researchers to rapidly generate diverse compound libraries for high-throughput screening.

In the field of antiviral research, 3-Bromo-5-fluoro-4-methylpyridine has emerged as a valuable scaffold for developing inhibitors of viral polymerases. A recent study published in ACS Infectious Diseases (2024) reported its incorporation into novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) with improved metabolic stability compared to previous generations of HIV-1 inhibitors. The fluorine atom at the 5-position was found to significantly enhance membrane permeability while maintaining favorable pharmacokinetic properties.

The compound's applications extend beyond medicinal chemistry into chemical biology probes. Researchers at several leading institutions have utilized 1211517-76-8 as a starting material for developing fluorescent tags and photoaffinity labeling reagents. These tools enable precise tracking of biomolecular interactions and have contributed to breakthroughs in understanding protein-protein interactions in signal transduction pathways.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 3-Bromo-5-fluoro-4-methylpyridine. A 2023 Green Chemistry publication described a novel continuous-flow process that reduces solvent waste and improves yield compared to traditional batch methods. These process improvements are particularly important as demand for this building block increases in both academic and industrial settings.

Looking forward, the unique properties of 3-Bromo-5-fluoro-4-methylpyridine position it as a compound of continuing interest in drug discovery. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's versatility and the growing understanding of its reactivity patterns suggest it will remain a valuable tool for medicinal chemists in the coming years.